Cas no 627538-71-0 (Benzoic acid, 2-(diphenylphosphinyl)-, compd. with trichloromethane(1:1))

• Product Name: Benzoic acid, 2-(diphenylphosphinyl)-, compd. with trichloromethane(1:1)
• CAS No: 627538-71-0
• MF: C₂₀H₁₆Cl₃O₃P
• MW: 441.672003746033
• CID: 432522
• PubChem ID: 71383081
• Update Time: 2025-04-19

Benzoic acid, 2-(diphenylphosphinyl)-, compd. with trichloromethane(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(diphenylphosphinyl)-, compd. with trichloromethane(1:1)
• chloroform,2-diphenylphosphorylbenzoic acid
• 2-(Diphenylphosphoryl)benzoic acid--trichloromethane (1/1)
• 627538-71-0
• DTXSID50805426

• Inchi： 1S/C19H15O3P.CHCl3/c20-19(21)17-13-7-8-14-18(17)23(22,15-9-3-1-4-10-15)16-11-5-2-6-12-16;2-1(3)4/h1-14H,(H,20,21);1H
• InChI Key： WBFPPUXBOVTQOD-UHFFFAOYSA-N
• SMILES： ClC(Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 439.99048
• Monoisotopic Mass: 439.990264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37